Cas no 1593988-39-6 (2-Amino-1-cyclopropyl-2-methylpentan-1-one)

• Product Name: 2-Amino-1-cyclopropyl-2-methylpentan-1-one
• CAS No: 1593988-39-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5716151
• PubChem ID: 116557160
• Update Time: 2025-07-16

2-Amino-1-cyclopropyl-2-methylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1593988-39-6
• 2-amino-1-cyclopropyl-2-methylpentan-1-one
• EN300-794770
• 1-Pentanone, 2-amino-1-cyclopropyl-2-methyl-
• 2-Amino-1-cyclopropyl-2-methylpentan-1-one

• Inchi： 1S/C9H17NO/c1-3-6-9(2,10)8(11)7-4-5-7/h7H,3-6,10H2,1-2H3
• InChI Key： OXXKCTWHQHMCLL-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CCC)N)C1CC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.006±0.06 g/cm3(Predicted)
• Boiling Point: 225.7±23.0 °C(Predicted)
• pka: 8.12±0.25(Predicted)

Additional information on 2-Amino-1-cyclopropyl-2-methylpentan-1-one

Introduction to 2-Amino-1-cyclopropyl-2-methylpentan-1-one (CAS No. 1593988-39-6)

2-Amino-1-cyclopropyl-2-methylpentan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1593988-39-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclopropyl and amino functional groups, has garnered attention due to its structural complexity and potential biological activities. The presence of both a secondary amine and a cyclopropyl moiety makes it a versatile scaffold for further chemical modifications, enabling the synthesis of novel derivatives with tailored properties.

The structural framework of 2-amino-1-cyclopropyl-2-methylpentan-1-one consists of a five-carbon chain with a cyclopropyl group attached at the first carbon and an amine group at the second carbon. This unique arrangement imparts distinct steric and electronic properties, making it a valuable candidate for exploring new chemical pathways and biological interactions. The compound's molecular formula, C₉H₁₇N, reflects its relatively simple yet intricate structure, which has been studied for its reactivity and potential applications in drug discovery.

In recent years, there has been growing interest in the development of novel amino ketones as pharmacological agents. The cyclopropyl group, known for its stability and ability to engage in favorable interactions with biological targets, has been incorporated into various drug candidates to enhance binding affinity and metabolic stability. The secondary amine functionality further extends the possibilities for derivatization, allowing for the introduction of polar or charged groups that can modulate pharmacokinetic profiles.

One of the most compelling aspects of 2-amino-1-cyclopropyl-2-methylpentan-1-one is its potential as a building block for more complex molecules. Researchers have leveraged this compound to synthesize analogs with enhanced biological activity, particularly in the context of central nervous system (CNS) disorders. The cyclopropyl ring's ability to mimic certain natural products has led to investigations into its role as a pharmacophore in neuroactive compounds. Preliminary studies suggest that derivatives of this scaffold may exhibit properties relevant to anxiety modulation and cognitive enhancement.

The synthesis of 2-amino-1-cyclopropyl-2-methylpentan-1-one typically involves multi-step organic transformations, starting from readily available precursors such as cyclopropanecarboxaldehyde or 2-methylpentanone. Advanced synthetic methodologies, including transition-metal catalysis and asymmetric reactions, have been employed to achieve high yields and enantiopurity where necessary. These synthetic strategies not only highlight the compound's synthetic utility but also contribute to the broader toolkit of organic chemists working in pharmaceutical research.

From a computational chemistry perspective, 2-amino-1-cyclopropyl-2-methylpentan-1-one has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and potential hydrogen bonding capabilities, which are critical for designing molecules with specific pharmacological effects. These computational approaches are increasingly integral to modern drug discovery pipelines, allowing researchers to predict binding affinities and optimize molecular structures before experimental validation.

The compound's relevance extends beyond academic research; it has been explored in industrial settings as part of larger drug development programs. Companies specializing in custom synthesis have reported successful production runs of 2-amino-1-cyclopropyl-2-methylpentan-1-one, underscoring its commercial viability. This accessibility is crucial for researchers who require high-quality starting materials for their investigations into novel therapeutic agents.

In conclusion, 2-amino-1-cyclopropyl-2-methylpentan-1-one (CAS No. 1593988-39-6) represents a fascinating intersection of structural complexity and biological potential. Its unique combination of functional groups makes it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative pharmaceuticals targeting neurological and other therapeutic areas.